![molecular formula C16H14BrClN2O2 B3860355 N'-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide](/img/structure/B3860355.png)
N'-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide
Overview
Description
N-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide, also known as BCA, is a chemical compound that has been widely studied for its potential applications in scientific research. BCA is a hydrazide derivative that has been synthesized through a variety of methods, and its mechanism of action and biochemical and physiological effects have been extensively investigated. In
Mechanism of Action
The mechanism of action of N'-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using N'-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide in lab experiments is its relatively low cost and ease of synthesis. Additionally, this compound has been shown to be relatively stable and to have low toxicity. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N'-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide. One area of research is the development of this compound-based metal complexes for use as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an anti-inflammatory and anti-cancer agent. Further research is also needed to investigate the potential use of this compound in the detection of nitric oxide in biological systems.
Scientific Research Applications
N'-[1-(4-bromophenyl)ethylidene]-2-(3-chlorophenoxy)acetohydrazide has been studied for its potential applications in scientific research, including its use as a ligand for the development of metal complexes. This compound has also been used as a fluorescent probe for the detection of nitric oxide in biological systems. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent and as a potential therapeutic agent for the treatment of cancer.
Properties
IUPAC Name |
N-[(Z)-1-(4-bromophenyl)ethylideneamino]-2-(3-chlorophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrClN2O2/c1-11(12-5-7-13(17)8-6-12)19-20-16(21)10-22-15-4-2-3-14(18)9-15/h2-9H,10H2,1H3,(H,20,21)/b19-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTIGSRSGLGQIBG-ODLFYWEKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)COC1=CC(=CC=C1)Cl)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/NC(=O)COC1=CC(=CC=C1)Cl)/C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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